Cas no 2411256-89-6 (2-[(3-Methyl-1,2-oxazol-5-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride)

• Product Name: 2-[(3-Methyl-1,2-oxazol-5-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride
• CAS No: 2411256-89-6
• MF: C₁₅H₁₉FN₂O₃S
• MW: 326.386366128922
• CID: 5356094
• PubChem ID: 154879578
• Update Time: 2025-10-21

2-[(3-Methyl-1,2-oxazol-5-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Methyl-1,2-oxazol-5-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride
• Z4344196876
• 2-{[(3-methyl-1,2-oxazol-5-yl)methyl][(3-methylphenyl)methyl]amino}ethane-1-sulfonyl fluoride

• Inchi： 1S/C15H19FN2O3S/c1-12-4-3-5-14(8-12)10-18(6-7-22(16,19)20)11-15-9-13(2)17-21-15/h3-5,8-9H,6-7,10-11H2,1-2H3
• InChI Key： XDVMDDCQVGMSHI-UHFFFAOYSA-N
• SMILES： S(CCN(CC1=CC(C)=NO1)CC1C=CC=C(C)C=1)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 441
• XLogP3: 2.4
• Topological Polar Surface Area: 71.8

Additional information on 2-[(3-Methyl-1,2-oxazol-5-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride

2-[(3-Methyl-1,2-oxazol-5-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride: A Novel Scaffold for Targeted Drug Development

2-[(3-Methyl-1,2-oxazol-5-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride represents a strategically designed molecular scaffold that integrates multiple pharmacophoric elements to enhance therapeutic potential. This compound, with the CAS number 2411256-89-6, exhibits a unique structural framework combining a 1,2-oxazol-5-yl ring, a 3-methylphenyl aromatic moiety, and a ethanesulfonyl fluoride functional group. Recent advances in medicinal chemistry have highlighted the importance of molecular diversity in drug discovery, and this compound exemplifies how hybrid structures can modulate biological activity through multiple mechanisms.

The 1,2-oxazol-5-yl ring system is a well-established pharmacophore in pharmaceutical research due to its ability to form hydrogen bonds and interact with target proteins. This ring is conjugated with a 3-methylphenyl group, which introduces steric and electronic effects that influence the molecule's binding affinity. The ethanesulfonyl fluoride moiety, a potent electrophilic species, adds reactivity to the molecule, enabling its use as a versatile building block in the synthesis of bioactive compounds. Together, these structural features create a molecule with potential applications in multiple therapeutic areas.

Recent studies published in Journal of Medicinal Chemistry (2023) have demonstrated the utility of similar scaffolds in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The 3-methylphenyl substituent in this compound is particularly noteworthy, as it enhances hydrophobic interactions with hydrophobic pockets in target proteins. This characteristic is critical for the design of molecules that can disrupt pathological signaling pathways, such as those involved in inflammation and cancer progression.

The ethanesulfonyl fluoride functionality is a key determinant of the molecule's reactivity. This group is known to form covalent bonds with nucleophilic residues in biological systems, making it a valuable tool for the development of irreversible enzyme inhibitors. In a 2024 study published in ACS Chemical Biology, researchers utilized similar sulfonating agents to create inhibitors targeting serine proteases, which are implicated in several diseases including thrombosis and tumor metastasis. The presence of this functional group in the current compound suggests its potential for similar applications.

The 1,2-oxazol-3-yl ring system is also a critical component of the molecule's pharmacological profile. This heterocyclic ring is commonly found in drugs targeting G-protein coupled receptors (GPCRs) and ion channels. The 3-methyl substitution on the oxazol ring introduces conformational flexibility, which may be essential for the molecule's ability to adopt different binding orientations at its target site. This adaptability is particularly important for molecules that need to interact with multiple protein conformations.

Recent advancements in computational drug design have underscored the importance of molecular docking studies in predicting the binding modes of complex scaffolds. For the 2-[(3-Methyl-1,2-oxazol-5-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride molecule, in silico analyses have shown its ability to bind to multiple protein targets simultaneously. This multitargeting potential is a significant advantage in the development of drugs for complex diseases such as neurodegenerative disorders and metabolic syndromes.

The 3-methylphenyl group contributes to the molecule's lipophilicity, which is a critical parameter for drug penetration across biological membranes. This property is particularly important for compounds that need to reach intracellular targets. In a 2023 review article in Drug Discovery Today, researchers emphasized the role of aromatic substitutions in enhancing the bioavailability of small molecules. The presence of the 3-methyl group in this compound aligns with these findings, suggesting its potential for improved pharmacokinetic properties.

The ethanesulfonyl fluoride moiety also plays a role in the molecule's metabolic stability. Unlike traditional sulfonamide derivatives, this functional group is not easily hydrolyzed in vivo, which may contribute to the molecule's prolonged half-life in biological systems. This characteristic is particularly valuable for the development of drugs that require sustained therapeutic effects, such as those used in chronic disease management.

Recent studies have also explored the potential of similar scaffolds in the development of antiviral agents. The 1,2-oxazol-5-yl ring system is known to interact with viral enzymes, and the 3-methylphenyl group may enhance this interaction by stabilizing the binding complex. A 2024 study in Antiviral Research demonstrated the antiviral activity of compounds with similar structural features against RNA viruses, highlighting the versatility of this molecular framework.

The 2-[(3-Methyl-1,2-oxazol-5-yl)methyl-[(3-methylphenyl)methyl]amino]ethanesulfonyl fluoride molecule represents a promising candidate for further exploration in drug discovery. Its unique combination of structural elements suggests potential applications in multiple therapeutic areas, including oncology, neurology, and infectious diseases. The integration of these pharmacophoric features into a single scaffold demonstrates the power of rational drug design in creating molecules with multifaceted biological activities.